Cas no 221013-25-8 (Benzaldehyde,2-(fluoromethoxy)-)
221013-25-8 structure
Product Name:Benzaldehyde,2-(fluoromethoxy)-
CAS No:221013-25-8
MF:C8H7FO2
MW:154.138386011124
CID:244110
PubChem ID:20061507
Update Time:2025-04-19
Benzaldehyde,2-(fluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2-(fluoromethoxy)-
- 2-(Fluoromethoxy)benzaldehyde
- SCHEMBL834422
- DTXSID50602013
- 221013-25-8
- 2-fluoromethoxybenzaldehyde
- Fluormethoxybenzaldehyd
- Benzaldehyde, 2-(fluoromethoxy)- (9CI)
- NVSAAKRWQJRUKN-UHFFFAOYSA-N
-
- Inchi： 1S/C8H7FO2/c9-6-11-8-4-2-1-3-7(8)5-10/h1-5H,6H2
- InChI Key： NVSAAKRWQJRUKN-UHFFFAOYSA-N
- SMILES： FCOC1C=CC=CC=1C=O
Computed Properties
- Exact Mass: 154.04301
- Monoisotopic Mass: 154.04300762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzaldehyde,2-(fluoromethoxy)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
221013-25-8 (Benzaldehyde,2-(fluoromethoxy)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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